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Cat. No.: S574568

Get Quote

Chemical Identification and Properties

1-Ethoxyhexane, also known as ethyl hexyl ether, is an organic compound with the molecular formula

C₈H₁₈O [1] [2]. It is classified as a non-ionic surfactant [3].

Molecular Structure & Identifiers

Property Value

CAS Number 5756-43-4 [4] [1] [5]

IUPAC Name 1-ethoxyhexane [1]

Molecular Formula C₈H₁₈O [4] [1] [5]

Molecular Weight 130.23 g/mol [4] [1] [5]

SMILES CCCCCCOCC [1]

InChI Key ZXHQLEQLZPJIFG-UHFFFAOYSA-N [1]

Physical and Thermodynamic Properties
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Property Value Source / Notes

Boiling Point 135.5 °C [1]

Melting Point -94 °C [5] [2] Estimate

Density 0.772 - 0.7722 g/cm³ [5] [2]

Refractive Index 1.4008 - 1.404 [5] [1]

Flash Point 31.2 °C [2]

Vapor Pressure 9.52 mmHg @ 25°C [2]

LogP 2.603 [6] Partition coefficient (n-octanol/water)

Surfactant Function and Broader Context

1-Ethoxyhexane is identified as a non-ionic surfactant due to its molecular structure, which contains an

ether oxygen as a hydrophilic (water-attracting) group and a hexyl chain as a hydrophobic (water-repelling)

group [3]. This structure allows it to lower surface tension and act as an emulsifying or dispersing agent [3]

[1].

The available search results do not specifically link 1-Ethoxyhexane to commercial detergent formulations.

The cleaning industry primarily uses other, high-volume non-ionic surfactants like alcohol ethoxylates

(AE), which are also based on ethylene oxide [7] [8].

The following diagram illustrates the general mechanism of how a molecule like 1-Ethoxyhexane functions

as a surfactant at the interface of water and oil.
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Surfactant Action

1. Surfactant molecules adsorb
at the oil-water interface

2. Hydrophobic tails dissolve in oil
Hydrophilic heads remain in water

3. Interfacial tension is reduced

4. Emulsion is formed and stabilized

Click to download full resolution via product page

Safety and Handling

Although a full safety profile is not available, basic precautions should be followed when handling 1-

Ethoxyhexane in a laboratory setting [4]:

Personal Protection: Wear tightly fitting safety goggles, chemical-impermeable gloves, and fire-
resistant impervious clothing [4].

Ventilation: Ensure adequate ventilation and use spark-proof tools to prevent ignition, as the liquid is
flammable [4].

First Aid: If inhaled, move the victim to fresh air. If on skin, wash with soap and plenty of water. In
case of eye contact, rinse with pure water for at least 15 minutes. For all cases, consult a doctor [4].

Guidance for Further Research
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To find the specific application and protocol information you need, you may consider these approaches:

Search specialized databases like SciFinder or Reaxys using the CAS Number (5756-43-4) to find
journal articles or patents that detail its use in formulations.

Review the scientific literature on similar small-molecule ethers to see if their application protocols
can be adapted.

Contact chemical suppliers listed for this compound (e.g., in [5]) to inquire about technical data
sheets or application notes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Buy 1-Ethoxyhexane | 5756-43-4 [smolecule.com]

2. Cas 5756-43-4, 1 - ETHOXYHEXANE | lookchem [lookchem.com]

3. Buy 1-Ethoxyhexane;1-propoxyhexane | 68937-66-6 [smolecule.com]

4. - 1 - ETHOXYHEXANE Data Sheet Safety [chemicalbook.com]

5. 1-ETHOXYHEXANE CAS#: 5756-43-4 [chemicalbook.com]

6. Chemical Properties of Hexane, 1-ethoxy- (CAS 5756-43-4) [chemeo.com]

7. Environmental Safety of the Use of Major Surfactant Classes ... [pmc.ncbi.nlm.nih.gov]

8. Ethylene Oxide - A Critical Building Block for the Cleaning ... [americanchemistry.com]

To cite this document: Smolecule. [1-Ethoxyhexane in detergents and cleaning products]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b574568#1-ethoxyhexane-

in-detergents-and-cleaning-products]

Disclaimer & Data Validity:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.chemicalbook.com/ProductChemicalPropertiesCB41416594_EN.htm
https://www.smolecule.com/products/s574568?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s574568
https://www.lookchem.com/casno5756-43-4.html
https://www.smolecule.com/products/s1926558
https://www.chemicalbook.com/msds/1-ethoxyhexane.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB41416594_EN.htm
https://www.chemeo.com/cid/55-091-0/Hexane,%201-ethoxy-
https://pmc.ncbi.nlm.nih.gov/articles/PMC4130171/
https://www.americanchemistry.com/industry-groups/ethylene-oxide/resources/ethylene-oxide-a-critical-building-block-for-the-cleaning-industry
https://www.smolecule.com/products/b574568#1-ethoxyhexane-in-detergents-and-cleaning-products
https://www.smolecule.com/products/b574568#1-ethoxyhexane-in-detergents-and-cleaning-products
https://www.smolecule.com/products/b574568#1-ethoxyhexane-in-detergents-and-cleaning-products
https://www.smolecule.com/products/s574568?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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